Cas no 110764-74-4 (N4-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-O-methycytidine)

• Product Name: N4-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-O-methycytidine
• CAS No: 110764-74-4
• MF: C₃₈H₃₇N₃O₈
• MW: 663.715690374374
• MDL: MFCD00226243
• CID: 2092802
• PubChem ID: 13872214
• Update Time: 2025-10-11

N4-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-O-methycytidine Chemical and Physical Properties

Names and Identifiers

• DMT-2'-OMe-Bz-C
• N-[1-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxy-3-methoxyoxolan-2-yl]-2-oxopyrimidin-4-yl]benzamide
• 5'-O-DMT-N4-BENZOYL-2'-O-METHYL-CYTIDINE
• N4-Benzoyl-2'-deoxy-5-iodocytidine
• C38H37N3O8
• HG1340
• 5900AH
• N-Benzoyl-5'-O-[bis(4-methoxyphenyl)(phenyl)methyl]-2'-O-methylcytidine
• Cytidine, N-benzoyl-5'-O-[bis(4-Methoxyphenyl)phenylMethyl]-2'-O-Methyl-
• 5'-O-[alpha,alpha-Bis(4-methoxyphenyl)benzyl]-N-benzoyl-2'-O-methylcytidine
• AKOS022182102
• MFCD00226243
• N4-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-O-methylcytidine
• N-{1-[(2R,3R,4R,5R)-5-{[BIS(4-METHOXYPHENYL)(PHENYL)METHOXY]METHYL}-4-HYDROXY-3-METHOXYOXOLAN-2-YL]-2-OXOPYRIMIDIN-4-YL}BENZAMIDE
• N-(1-((2R,3R,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-hydroxy-3-methoxytetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide
• 110764-74-4
• 5'-O-DMT-N4-Bz-2'-OMe-rC
• AC-32216
• SCHEMBL6928957
• N4-Benzoyl-5??-O-(4,4??-Dimethoxytrityl)- 2??-O-methycytidine
• DTXSID40551647
• BS-49559
• DA-60478
• Cytidine, N-benzoyl-5/'-O-[bis(4-Methoxyphenyl)phenylMethyl]-2/'-O-Methyl-
• N4-Benzoyl-5'-O-DMT-2'-O-methyl-5-methyl-D-cytidine
• N4-Benzoyl-5'-O-DMT-2'-O-methyl-5-methylcytidine
• N4-Benzoyl-5'-O-DMT-2'-O-methylcytidine
• N4-Benzoyl-5'-O-DMT-2'-O-methyl-D-cytidine
• NB08370
• NB09205
• N4-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-O-methycytidine

• MDL： MFCD00226243
• Inchi： 1S/C38H37N3O8/c1-45-29-18-14-27(15-19-29)38(26-12-8-5-9-13-26,28-16-20-30(46-2)21-17-28)48-24-31-33(42)34(47-3)36(49-31)41-23-22-32(40-37(41)44)39-35(43)25-10-6-4-7-11-25/h4-23,31,33-34,36,42H,24H2,1-3H3,(H,39,40,43,44)/t31-,33-,34-,36-/m1/s1
• InChI Key： WXJKGOQQYUVNQW-YDXJMRNDSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)O)OC)N1C(N=C(C=C1)NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 663.25806515g/mol
• Monoisotopic Mass: 663.25806515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 49
• Rotatable Bond Count: 12
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 128

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.00E-4 g/L) (25 ºC),

N4-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-O-methycytidine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on N4-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-O-methycytidine

N4-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-O-methycytidine: A Comprehensive Overview

The compound N4-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-O-methycytidine, identified by the CAS number 110764-74-4, is a highly specialized nucleoside analog with significant applications in the fields of organic chemistry and drug development. This compound is notable for its complex structure, which incorporates a benzoyl group at the N4 position, a dimethoxytrityl (DMT) protecting group at the 5' position, and a methyl group at the 2' position of the cytidine backbone. These structural features make it a valuable tool in nucleic acid chemistry and related research areas.

Recent studies have highlighted the importance of nucleoside analogs like N4-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-O-methycytidine in the development of antiviral and anticancer agents. The benzoyl group at the N4 position contributes to increased stability and selectivity, while the DMT group serves as a versatile protecting group during nucleic acid synthesis. The methyl group at the 2' position enhances resistance to enzymatic degradation, making this compound particularly useful in the synthesis of modified oligonucleotides for therapeutic applications.

In terms of synthesis, N4-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-O-methycytidine is typically prepared through a multi-step process involving nucleoside modification and protection strategies. The use of DMT as a protecting group is a well-established method in solid-phase synthesis, enabling precise control over the chemical structure during assembly. Recent advancements in catalytic methods and stereochemical control have further enhanced the efficiency and scalability of these syntheses.

The application of CAS No. 110764-74-4 extends beyond traditional nucleic acid chemistry. Researchers have explored its potential in click chemistry and other bioconjugation techniques, where its structural features provide unique opportunities for creating functional biomolecules. Additionally, its role in RNA interference (RNAi) technologies has been increasingly recognized, with studies demonstrating its ability to modulate gene expression with high precision.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing N4-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-O-methycytidine. These methods provide detailed insights into its molecular structure and stability under various conditions. Recent studies have also utilized computational modeling to predict its interactions with biological targets, further advancing our understanding of its pharmacological properties.

In conclusion, N4-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-O-methycytidine (CAS No. 1107638983898389838383) stands as a pivotal molecule in contemporary chemical research. Its unique structure and versatile applications make it an essential component in the development of advanced therapeutic agents and diagnostic tools. As research continues to uncover new potential uses for this compound, its significance in the field of nucleic acid chemistry is expected to grow further.